N-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]-2-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C18H14N6O2S/c25-16(14-10-19-24(22-14)12-4-2-1-3-5-12)21-18-13(8-9-27-18)17-20-15(23-26-17)11-6-7-11/h1-5,8-11H,6-7H2,(H,21,25)
• InChI Key: KZXBPHZDPVJWGF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)C3=C(SC=C3)NC(=O)C4=NN(N=C4)C5=CC=CC=C5
• Molecular Formula: C18H14N6O2S
• Molecular Weight: 378.4 g/mol

Description

N-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H14N6O2S and its molecular weight is 378.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Biological Activities

Microwave-Assisted Synthesis : One approach to creating hybrid molecules with potential biological activities involves microwave-assisted synthesis. This method has been applied to produce compounds with antimicrobial, antilipase, and antiurease activities, indicating the utility of such chemical structures in therapeutic development (Başoğlu et al., 2013).

Antimicrobial Agents : Synthesized derivatives of the triazole and oxadiazole families have shown moderate to good antimicrobial activities against various bacterial and fungal strains (Jadhav et al., 2017). This indicates their potential as scaffolds for designing new antimicrobial drugs.

Antitumor Agents : The design and synthesis of nitrogen heterocycles bearing the carboxamide moiety, including oxadiazole and triazole derivatives, have demonstrated significant antitumor activities. These compounds show promise in cancer therapy, particularly against MCF-7 cell lines, highlighting the potential of such structures in developing anticancer agents (Bakare, 2021).

Anticancer Evaluation : Studies on substituted benzamides reveal their efficacy in combating cancer across various cell lines, including breast, lung, colon, and ovarian cancers. Such findings underscore the importance of this chemical framework in the synthesis of effective anticancer drugs (Ravinaik et al., 2021).

Novel Synthetic Pathways and Reactivity

High-Throughput Synthesis : The development of high-throughput methodologies for synthesizing oxadiazole and triazole libraries in a continuous flow reactor demonstrates the compound's versatility and potential for rapid drug discovery and development processes (Bogdan & Wang, 2015).